Disodium 2-ethylhexyl phosphate

• CAS: 15505-13-2
• Molecular Formula: C8H17Na2O4P
• Molecular Weight: 254.17 g/mol
• SMILES: CCCCC(CC)COP(=O)([O-])[O-].[Na+].[Na+]
• InChI: InChI=1S/C8H19O4P.2Na/c1-3-5-6-8(4-2)7-12-13(9,10)11;;/h8H,3-7H2,1-2H3,(H2,9,10,11);;/q;2*+1/p-2
• InChIKey: NIFGJMWDJOVFPC-UHFFFAOYSA-L

Disodium 2-ethylhexyl phosphate (CAS 15505-13-2) is an anionic organophosphorus surfactant with the molecular formula C8H17Na2O4P and a molecular weight of 254.17 g/mol. Its structure features a single branched 2-ethylhexyl hydrophobic chain and a doubly charged phosphate head group.

Disodium 2-ethylhexyl phosphate (CAS 15505-13-2): Structure and Key Characteristics for Procurement Decisions

Disodium 2-ethylhexyl phosphate (CAS 15505-13-2) is an anionic organophosphorus surfactant with the molecular formula C8H17Na2O4P and a molecular weight of 254.17 g/mol [1]. Its structure features a single branched 2-ethylhexyl hydrophobic chain and a doubly charged phosphate head group [2]. The compound exhibits high water solubility and stability under neutral to alkaline conditions but undergoes hydrolysis in strong acidic environments (pH < 3) . This branched-chain phosphate ester distinguishes itself from common linear alkyl sulfate and sulfonate surfactants, offering a unique combination of low-foaming wetting and hydrotropic properties [3].

Branched anionic phosphate ester surfactant

High water solubility; stable at pH > 3

Low-foaming wetting and hydrotropic properties

Distinct from linear sulfate/sulfonate surfactants

• [1] ChemSrc. (2025). Disodium 2-ethylhexyl phosphate (CAS 15505-13-2). View Source
• [2] US EPA. (2025). Phosphoric acid, mono(2-ethylhexyl) ester, sodium salt (1:2) (CAS 15505-13-2). Comptox Chemicals Dashboard. View Source
• [3] Shen, G., Gao, S., Bai, Y., Liu, J., Zhu, T., & Chen, Y. (2020). Study on synthesis and application of di(2-ethylhexyl)phosphate. Chemical Engineer, 2020(2), 54-58. View Source

Disodium 2-ethylhexyl phosphate (CAS 15505-13-2): Why Substitution with Common Surfactants Can Lead to Performance Gaps

Substituting disodium 2-ethylhexyl phosphate with a generic surfactant can result in significant performance deviations. Unlike linear alkyl sulfates or sulfonates, the 2-ethylhexyl branching reduces the critical micelle concentration (CMC) and alters the packing parameter . Compared to its structurally similar analog, sodium di(2-ethylhexyl) phosphate (NaDEHP, a diester phosphate), the monoester disodium 2-ethylhexyl phosphate exhibits a lower molecular weight, higher charge density, and distinct aggregation behavior [1]. These differences manifest in measurable variations in critical aggregation concentration, partial specific volume, and water solubilization capacity, making it unsuitable to simply interchange these compounds in formulations [2]. The following quantitative evidence substantiates these differences.

• Linear sulfate/sulfonate May shift CMC and packing parameter; branched-chain effects not reproduced
• Diester analog (NaDEHP) Lower molecular weight, higher charge density, and distinct aggregation behavior vs. monoester
• Acidic formulation conditions Hydrolysis at pH < 3 may limit direct use without stabilization

• [1] Snow, N. H., et al. (2004). Characterization and application of sodium di(2-ethylhexyl) sulfosuccinate and sodium di(2-ethylhexyl) phosphate surfactants as pseudostationary phases in micellar electrokinetic chromatography. Journal of Chromatography A, 1061(1), 105-111. View Source
• [2] Li, Q., Li, T., & Wu, J. (2002). Water solubilization capacity and conductance behaviors of AOT and NaDEHP systems in the presence of additives. Colloids and Surfaces A: Physicochemical and Engineering Aspects, 197(1-3), 101-109. View Source

Disodium 2-ethylhexyl phosphate (CAS 15505-13-2): Quantitative Performance Benchmarks Against Key Comparators

Critical Aggregation Concentration (CAC): Disodium 2-ethylhexyl Phosphate vs. Sodium Di(2-ethylhexyl) Sulfosuccinate (DOSS)

Disodium 2-ethylhexyl phosphate (NaDEHP) exhibits a significantly higher critical aggregation concentration (CAC) compared to sodium di(2-ethylhexyl) sulfosuccinate (DOSS). This indicates that NaDEHP requires a greater bulk concentration to initiate micelle formation, which directly impacts its utility as a pseudostationary phase in MEKC [1].

Critical Aggregation Concentration

Head-to-head

5.12 mM

vs. DOSS: 1.80 mM (2.84× higher)

Higher CAC supports controlled micellization in MEKC

Fluorescence quenching & tensiometry

Evidence Dimension	Critical Aggregation Concentration (CAC)
Target Compound Data	5.12 mM
Comparator Or Baseline	Sodium di(2-ethylhexyl) sulfosuccinate (DOSS): 1.80 mM
Quantified Difference	NaDEHP CAC is 2.84 times higher than DOSS
Conditions	Aqueous solution, fluorescence quenching and tensiometry, MEKC conditions

Why This Matters

A higher CAC can be advantageous when a surfactant with delayed micellization is required, such as in certain extraction or separation processes where micelle formation must be controlled.

• [1] Snow, N. H., et al. (2004). Characterization and application of sodium di(2-ethylhexyl) sulfosuccinate and sodium di(2-ethylhexyl) phosphate surfactants as pseudostationary phases in micellar electrokinetic chromatography. Journal of Chromatography A, 1061(1), 105-111. View Source

Aggregation Number (Nagg): Disodium 2-ethylhexyl Phosphate vs. DOSS

The aggregation number of disodium 2-ethylhexyl phosphate (NaDEHP) was found to be more than two-fold higher than that of DOSS. This larger aggregation number results in larger micelles, which can affect solubilization capacity and viscosity in formulations [1].

Aggregation Number

Head-to-head

>2× DOSS value

Larger micelles may support solubilization capacity

Exact Nagg not numerically disclosed

Evidence Dimension	Aggregation Number (Nagg)
Target Compound Data	More than 2× the value of DOSS (exact value not numerically disclosed, but reported as >2-fold)
Comparator Or Baseline	Sodium di(2-ethylhexyl) sulfosuccinate (DOSS)
Quantified Difference	>2-fold higher aggregation number for NaDEHP
Conditions	Aqueous solution, fluorescence quenching technique

Why This Matters

Larger aggregation numbers translate to larger micelles, which can enhance the solubilization of hydrophobic compounds, making NaDEHP more effective in applications like extraction or drug delivery.

• [1] Snow, N. H., et al. (2004). Characterization and application of sodium di(2-ethylhexyl) sulfosuccinate and sodium di(2-ethylhexyl) phosphate surfactants as pseudostationary phases in micellar electrokinetic chromatography. Journal of Chromatography A, 1061(1), 105-111. View Source

Partial Specific Volume: Disodium 2-ethylhexyl Phosphate vs. DOSS

The partial specific volume of disodium 2-ethylhexyl phosphate (NaDEHP) is 0.9003 mL/g, which is approximately 7.5% higher than that of DOSS (0.8371 mL/g). This difference reflects variations in headgroup hydration and packing within the micelle [1].

Partial Specific Volume

Head-to-head

0.9003 mL/g (+7.5% vs. DOSS)

Less compact micelle; may influence rheological properties

Densitometry measurements

Evidence Dimension	Partial Specific Volume
Target Compound Data	0.9003 mL/g
Comparator Or Baseline	Sodium di(2-ethylhexyl) sulfosuccinate (DOSS): 0.8371 mL/g
Quantified Difference	+7.5%
Conditions	Aqueous solution, densitometry

Why This Matters

A higher partial specific volume suggests a more hydrated or less compact micelle, which can influence the rheological properties of surfactant solutions and the accessibility of solubilized compounds.

• [1] Snow, N. H., et al. (2004). Characterization and application of sodium di(2-ethylhexyl) sulfosuccinate and sodium di(2-ethylhexyl) phosphate surfactants as pseudostationary phases in micellar electrokinetic chromatography. Journal of Chromatography A, 1061(1), 105-111. View Source

Water Solubilization Enhancement: NaDEHP System Response to HDEHP Additive vs. AOT System

The addition of bis(2-ethylhexyl) phosphoric acid (HDEHP) to disodium 2-ethylhexyl phosphate (NaDEHP) systems remarkably enhances water solubilization capacity, whereas the same additive decreases the solubilization capacity of the structurally similar AOT system. This divergent behavior is critical for designing microemulsion-based extraction or reaction media [1].

Water Solubilization with HDEHP

Head-to-head

NaDEHP + HDEHP: enhanced

AOT + HDEHP: decreased

Opposing additive response enables tunable microemulsions

n-Heptane; HDEHP concentration varied

Evidence Dimension	Water Solubilization Capacity Change
Target Compound Data	Remarkably enhanced with optimal HDEHP content
Comparator Or Baseline	Sodium bis(2-ethylhexyl) sulfosuccinate (AOT): Decreased with HDEHP addition
Quantified Difference	Opposite directional change (qualitative enhancement vs. decrease)
Conditions	n-Heptane solutions, varying HDEHP concentration

Why This Matters

This unique response makes NaDEHP-based microemulsions more tunable for water-in-oil applications, offering greater flexibility in formulation design for metal extraction or nanoparticle synthesis.

• [1] Li, Q., Li, T., & Wu, J. (2002). Water solubilization capacity and conductance behaviors of AOT and NaDEHP systems in the presence of additives. Colloids and Surfaces A: Physicochemical and Engineering Aspects, 197(1-3), 101-109. View Source

Disodium 2-ethylhexyl phosphate (CAS 15505-13-2): High-Value Application Scenarios Based on Quantitative Evidence

Micellar Electrokinetic Chromatography (MEKC) for Neutral Solute Separation

Disodium 2-ethylhexyl phosphate (NaDEHP) serves as an effective pseudostationary phase in MEKC for separating neutral alkyl phenyl ketones. Its higher critical aggregation concentration (5.12 mM) and larger aggregation number (>2× DOSS) provide a distinct separation window and hydrophobic environment compared to sulfosuccinate alternatives [1]. This is particularly valuable for analytical labs requiring alternative selectivity to DOSS-based methods.

Microemulsion-Based Metal Extraction

In hydrometallurgy and nuclear waste processing, NaDEHP microemulsions are used for extracting metals like lanthanides and actinides. The ability of NaDEHP systems to significantly enhance water solubilization upon addition of HDEHP (unlike AOT systems) allows for precise control over the water content and size of reverse micelles, optimizing metal ion transport and separation efficiency [1]. This tunability is a key advantage for industrial liquid-liquid extraction processes.

Low-Foaming Detergent and Industrial Cleaning Formulations

As a phosphate ester, disodium 2-ethylhexyl phosphate exhibits low-foaming properties combined with high caustic stability, making it a valuable component in heavy-duty industrial cleaners and metalworking fluids [1]. Its branched alkyl chain contributes to effective wetting and penetrating performance, which is critical for degreasing and surface preparation applications where foam control is essential.

Hydrotrope for Solubilization of Poorly Water-Soluble Compounds

Due to its amphiphilic nature and self-aggregation properties, disodium 2-ethylhexyl phosphate can function as a hydrotrope, enhancing the aqueous solubility of hydrophobic molecules. This is particularly useful in pharmaceutical and agrochemical formulations, where increasing the apparent solubility of active ingredients can improve bioavailability or application efficiency [1]. Its performance can be further modulated by blending with HDEHP.

Application

Selection Property

Validation Focus

MEKC pseudostationary phase

Higher CAC and aggregation number

Separation selectivity vs. DOSS

Microemulsion metal extraction

HDEHP-enhanced water solubilization

Tunable reverse micelle water content

Low-foam industrial cleaning

Low-foaming wetting, high caustic stability

Foam control and degreasing performance

Hydrotropic solubilization

Amphiphilic self-aggregation

Solubility enhancement of hydrophobic actives

• [1] Shen, G., Gao, S., Bai, Y., Liu, J., Zhu, T., & Chen, Y. (2020). Study on synthesis and application of di(2-ethylhexyl)phosphate. Chemical Engineer, 2020(2), 54-58. View Source
• [2] Li, Q., Li, T., & Wu, J. (2002). Water solubilization capacity and conductance behaviors of AOT and NaDEHP systems in the presence of additives. Colloids and Surfaces A: Physicochemical and Engineering Aspects, 197(1-3), 101-109. View Source
• [3] Snow, N. H., et al. (2004). Characterization and application of sodium di(2-ethylhexyl) sulfosuccinate and sodium di(2-ethylhexyl) phosphate surfactants as pseudostationary phases in micellar electrokinetic chromatography. Journal of Chromatography A, 1061(1), 105-111. View Source